Cas no 27705-10-8 (4-(Trifluoromethyl)cyclohexanecarboxylic acid methyl ester)

• Product Name: 4-(Trifluoromethyl)cyclohexanecarboxylic acid methyl ester
• CAS No: 27705-10-8
• MF: C₉H₁₃F₃O₂
• MW: 210.193533658981
• CID: 6795605
• PubChem ID: 18942988
• Update Time: 2025-05-22

4-(Trifluoromethyl)cyclohexanecarboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• SCHEMBL2488849
• 4-(Trifluoromethyl)cyclohexanecarboxylic acidmethyl ester
• BBL101295
• CS-0208145
• 27705-10-8
• AT39140
• 27705-11-9
• MFCD14525503
• 1204296-05-8
• EX-A7945D
• Methyl 4-(trifluoromethyl)cyclohexanecarboxylate
• EX-A7945C
• Ethyl 4-(trifluoromethyl)cyclohexanecarboxylate
• Rel-methyl (1r,4r)-4-(trifluoromethyl)cyclohexane-1-carboxylate
• STL555091
• SCHEMBL21877583
• UKBPRMAOEHOALJ-KNVOCYPGSA-N
• 4-(Trifluoromethyl)cyclohexanecarboxylic acid methyl ester, AldrichCPR
• AKOS005257971
• methyl 4-trifluoromethylcyclohexanecarboxylate
• 4-(TRIFLUOROMETHYL)CYCLOHEXANECARBOXYLIC ACID METHYL ESTER
• Rel-methyl (1s,4s)-4-(trifluoromethyl)cyclohexane-1-carboxylate
• MS-20195
• Cyclohexanecarboxylic acid, 4-(trifluoromethyl)-, methyl ester, cis-
• Cyclohexanecarboxylic acid, 4-(trifluoromethyl)-, methyl ester, trans-
• methyl 4-(trifluoromethyl)cyclohexane-1-carboxylate
• 4-(Trifluoromethyl)cyclohexanecarboxylic acid methyl ester

• Inchi： 1S/C9H13F3O2/c1-14-8(13)6-2-4-7(5-3-6)9(10,11)12/h6-7H,2-5H2,1H3
• InChI Key： UKBPRMAOEHOALJ-UHFFFAOYSA-N
• SMILES： FC(C1CCC(C(=O)OC)CC1)(F)F

Computed Properties

• Exact Mass: 210.08676414g/mol
• Monoisotopic Mass: 210.08676414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-(Trifluoromethyl)cyclohexanecarboxylic acid methyl ester

4-(Trifluoromethyl)cyclohexanecarboxylic acid methyl ester: A Comprehensive Overview

4-(Trifluoromethyl)cyclohexanecarboxylic acid methyl ester (CAS No. 27705-10-8) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug development, polymer synthesis, and as a building block in organic chemistry. The molecule consists of a cyclohexane ring substituted with a trifluoromethyl group at the 4-position and a carboxylic acid methyl ester group, making it a valuable intermediate in chemical synthesis.

The trifluoromethyl group (-CF3) is a highly electronegative substituent, which imparts unique electronic and steric properties to the molecule. This group enhances the stability of the compound and contributes to its distinct reactivity in chemical reactions. Recent studies have highlighted the importance of such fluorinated compounds in medicinal chemistry, where they are often used to improve the pharmacokinetic properties of drugs. For instance, fluorinated analogs of existing pharmaceuticals have shown improved bioavailability and reduced toxicity, making them promising candidates for drug development.

The cyclohexane ring in 4-(Trifluoromethyl)cyclohexanecarboxylic acid methyl ester provides structural rigidity and serves as a platform for further functionalization. The carboxylic acid methyl ester group is particularly useful in organic synthesis, as it can be readily converted into other functional groups such as acids or amides through simple chemical transformations. This versatility makes the compound an essential intermediate in the synthesis of more complex molecules.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 4-(Trifluoromethyl)cyclohexanecarboxylic acid methyl ester. One notable approach involves the use of transition metal catalysts to facilitate key steps such as cross-coupling reactions or ring-forming processes. These methods not only enhance the yield but also improve the purity of the final product, making them suitable for large-scale production.

In terms of applications, 4-(Trifluoromethyl)cyclohexanecarboxylic acid methyl ester has found utility in the development of advanced materials. For example, its derivatives have been explored as components in high-performance polymers, where they contribute to enhanced mechanical properties and thermal stability. Additionally, this compound has been utilized in the synthesis of agrochemicals and industrial chemicals, underscoring its broad applicability across multiple industries.

From an environmental perspective, understanding the degradation pathways and ecological impact of 4-(Trifluoromethyl)cyclohexanecarboxylic acid methyl ester is crucial. Recent research has focused on assessing its biodegradability under various conditions, with findings suggesting that it undergoes slow degradation under aerobic conditions but exhibits higher persistence under anaerobic environments. These insights are vital for ensuring sustainable practices in its production and use.

In conclusion, 4-(Trifluoromethyl)cyclohexanecarboxylic acid methyl ester (CAS No. 27705-10-8) stands out as a key compound with diverse applications and significant potential for future innovations. Its unique structure, combined with advancements in synthetic techniques and application-oriented research, positions it as an indispensable tool in modern chemistry.